methyl 4-({[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]amino}methyl)benzoate

• IUPAC Name: methyl 4-[[(2-butyl-1,3-benzoxazole-5-carbonyl)amino]methyl]benzoate
• InChI: InChI=1S/C21H22N2O4/c1-3-4-5-19-23-17-12-16(10-11-18(17)27-19)20(24)22-13-14-6-8-15(9-7-14)21(25)26-2/h6-12H,3-5,13H2,1-2H3,(H,22,24)
• InChI Key: OQMCPYYSRIOBGR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(O1)C=CC(=C2)C(=O)NCC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. Although benzoxazole itself is of little practical value, many derivatives of benzoxazoles are commercially important.

Synthesis Analysis

Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule. Its aromaticity makes it relatively stable, although as a heterocycle, it has reactive sites which allow for functionalization.

Chemical Reactions Analysis

Benzoxazole finds use in research as a starting material for the synthesis of larger, usually bioactive structures. It exhibits a high possibility of broad substrate scope and functionalization.

Physical And Chemical Properties Analysis

Benzoxazole is a white to light yellow solid. It is insoluble in water. The exact physical and chemical properties of your specific compound would depend on the other functional groups present in the molecule.

Mechanism of Action

The exact mechanism of action would depend on the specific biological or chemical system in which the compound is being used. Benzoxazole derivatives have been found to exhibit several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.

Safety and Hazards

The safety and hazards associated with a specific compound would depend on its exact structure and properties. For benzoxazole, it is classified as a combustible solid.

Future Directions

Benzoxazole and its derivatives continue to be an area of interest in medicinal, pharmaceutical, and industrial areas due to their wide range of biological activities. Future research may focus on developing new synthetic strategies and exploring the potential applications of benzoxazole derivatives.